Cas no 2869870-51-7 (6-Azabicyclo[3.1.1]heptane-3-carboxylic acid, ethyl ester, (1R,5S)-)

• Product Name: 6-Azabicyclo[3.1.1]heptane-3-carboxylic acid, ethyl ester, (1R,5S)-
• CAS No: 2869870-51-7
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6301023
• Update Time: 2025-07-19

6-Azabicyclo[3.1.1]heptane-3-carboxylic acid, ethyl ester, (1R,5S)- Chemical and Physical Properties

Names and Identifiers

• 6-Azabicyclo[3.1.1]heptane-3-carboxylic acid, ethyl ester, (1R,5S)-

• Inchi： 1S/C9H15NO2/c1-2-12-9(11)6-3-7-5-8(4-6)10-7/h6-8,10H,2-5H2,1H3/t6?,7-,8+
• InChI Key： WMBQYJKPYUVTEI-IEESLHIDSA-N
• SMILES： [C@@]12([H])C[C@@]([H])(N1)CC(C(OCC)=O)C2

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Boiling Point: 234.1±33.0 °C(Predicted)
• pka: 10.49±0.40(Predicted)

Additional information on 6-Azabicyclo[3.1.1]heptane-3-carboxylic acid, ethyl ester, (1R,5S)-

Comprehensive Overview of 6-Azabicyclo[3.1.1]heptane-3-carboxylic acid, ethyl ester, (1R,5S)- (CAS No. 2869870-51-7)

The compound 6-Azabicyclo[3.1.1]heptane-3-carboxylic acid, ethyl ester, (1R,5S)- (CAS No. 2869870-51-7) is a structurally unique bicyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its distinctive azabicyclo[3.1.1]heptane scaffold makes it a valuable intermediate for the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. The ethyl ester functional group enhances its solubility and bioavailability, which are critical factors in drug design.

In recent years, the demand for 6-Azabicyclo[3.1.1]heptane derivatives has surged due to their potential applications in treating conditions such as Parkinson's disease, depression, and chronic pain. Researchers are particularly interested in the (1R,5S)- stereoisomer due to its higher binding affinity to specific biological targets. This compound's versatility is further highlighted by its role in the synthesis of protease inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in modern drug discovery.

The synthesis of 6-Azabicyclo[3.1.1]heptane-3-carboxylic acid, ethyl ester, (1R,5S)- involves multi-step organic reactions, including cyclization and esterification, often requiring chiral catalysts to achieve the desired stereochemistry. Advanced techniques such as asymmetric synthesis and enzymatic resolution are frequently employed to ensure high enantiomeric purity. These methods align with the growing trend toward sustainable and green chemistry practices, which are increasingly prioritized by pharmaceutical companies.

From a commercial perspective, CAS No. 2869870-51-7 is available through specialized chemical suppliers, but its high cost reflects the complexity of its synthesis and the limited availability of chiral starting materials. This has led to increased interest in developing more efficient synthetic routes, as evidenced by numerous patents and publications in journals like Organic Letters and Journal of Medicinal Chemistry. The compound's intellectual property landscape is also a key consideration for researchers and manufacturers.

In the context of AI-driven drug discovery, 6-Azabicyclo[3.1.1]heptane-3-carboxylic acid, ethyl ester, (1R,5S)- has been identified as a promising scaffold for virtual screening and molecular docking studies. Computational models predict its potential to interact with neurotransmitter receptors, making it a candidate for next-generation CNS drugs. This aligns with the broader industry focus on precision medicine and personalized therapeutics, which are among the most searched topics in biomedical research today.

Quality control and analytical characterization of this compound are critical, with techniques such as HPLC, NMR, and mass spectrometry being routinely employed to verify its purity and stereochemical integrity. Regulatory compliance, including adherence to ICH guidelines, is essential for its use in preclinical and clinical studies. These aspects are frequently queried by researchers in online forums and databases like PubChem and Reaxys.

Looking ahead, the potential of 6-Azabicyclo[3.1.1]heptane-3-carboxylic acid, ethyl ester, (1R,5S)- extends beyond pharmaceuticals. Its application in agrochemicals and material science is being explored, particularly in the design of biodegradable polymers and chiral catalysts. This multidisciplinary relevance ensures its continued prominence in scientific literature and industrial applications.